Cas no 657428-55-2 (tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate)

Tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate is a versatile heterocyclic building block used in organic synthesis and medicinal chemistry. Its key advantages include the presence of both an iodine substituent and a tert-butyloxycarbonyl (Boc) protecting group, enabling selective functionalization and further derivatization. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the Boc group offers stability and easy deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of complex pyrrolopyrazole scaffolds, which are of interest in pharmaceutical research. Its well-defined reactivity and compatibility with diverse reaction conditions make it a useful intermediate for constructing biologically active molecules.
tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate structure
657428-55-2 structure
Product Name:tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
CAS No:657428-55-2
MF:C10H14IN3O2
MW:335.141534328461
MDL:MFCD28501441
CID:4772790
PubChem ID:10427041
Update Time:2025-05-26

tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-iodo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
    • 3-Iodo-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester
    • tert-Butyl 3-iodo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
    • SB12953
    • SY242743
    • 5-Boc-3-iodo-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
    • 5-tert-butyloxycarbonyl-3-iodo-4,6-dihydropyrrolo[3,4-c]pyrazole
    • tert-butyl 3-iodopyrrolo[3,4-c]pyrazole-5(1H,4H
    • tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
    • EN300-7407851
    • MFCD28404922
    • 657428-55-2
    • YTTAUUCKFOALEH-UHFFFAOYSA-N
    • tert-Butyl 3-iodo-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
    • DB-096993
    • tert-butyl 3-iodo-1H,4H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
    • AT14587
    • tert-butyl 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
    • tert-Butyl3-iodo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
    • 1,1-Dimethylethyl 2,6-dihydro-3-iodopyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
    • C10H14IN3O2
    • MFCD28501441
    • tert-butyl 3-iodopyrrolo[3,4-c]pyrazole-5(1H,4H,6H)-carboxylate
    • SCHEMBL5720840
    • DTXSID201141554
    • tert-butyl 3-iodo-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate
    • CS-0130161
    • 657428-43-8
    • AKOS027331152
    • AS-40219
    • MDL: MFCD28501441
    • Inchi: 1S/C10H14IN3O2/c1-10(2,3)16-9(15)14-4-6-7(5-14)12-13-8(6)11/h4-5H2,1-3H3,(H,12,13)
    • InChI Key: YTTAUUCKFOALEH-UHFFFAOYSA-N
    • SMILES: IC1C2=C(CN(C(=O)OC(C)(C)C)C2)NN=1

Computed Properties

  • Exact Mass: 335.01307g/mol
  • Monoisotopic Mass: 335.01307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.2

tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate Pricemore >>

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Additional information on tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate

Comprehensive Overview of tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 657428-55-2)

tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 657428-55-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrrolo[3,4-c]pyrazole scaffold, combined with an iodo substitution and tert-butyl carboxylate protection, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in kinase inhibition and targeted therapy development.

The compound's structural features, such as the 3-iodo group, enable efficient cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern medicinal chemistry. This aligns with the growing demand for highly functionalized heterocycles in small-molecule drug design—a trending topic in AI-driven drug discovery platforms. Recent literature highlights its utility in constructing proteolysis targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins.

From a synthetic chemistry perspective, the tert-butyl ester moiety offers excellent stability during multi-step reactions while allowing deprotection under mild acidic conditions. This property is critical for parallel synthesis workflows, a technique frequently searched by organic chemists optimizing library diversification. The compound’s pyrrolopyrazole core also exhibits intriguing hydrogen-bonding patterns, making it relevant for molecular recognition studies—a hot topic in computational chemistry forums.

In agrochemical applications, derivatives of tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate have shown promise as plant growth regulators. Its halogenated structure resonates with industry trends toward eco-friendly halogenated pesticides, a frequently queried subject in green chemistry discussions. The CAS No. 657428-55-2 is often referenced in patents describing crop protection agents with improved selectivity.

Analytical characterization of this compound typically involves NMR (notably 1H, 13C, and 19F for derivative analysis) and HRMS—techniques widely discussed in spectroscopy troubleshooting threads. Its iodo substitution also facilitates radioisotope labeling (125I), addressing the rising interest in molecular imaging probes for preclinical research.

Regulatory and safety profiles of 657428-55-2 comply with standard laboratory handling protocols, though users often search for compatibility with flow chemistry systems—an area where its moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) is advantageous. Storage recommendations emphasize protection from light due to the iodo-arene photosensitivity, a detail frequently overlooked in compound storage FAQ databases.

The commercial availability of tert-butyl 3-iodo-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate through specialty chemical suppliers has expanded, coinciding with the CRO/CMO outsourcing boom. Sourcing queries often include batch purity verification and scalability data, reflecting industry needs for GMP-ready intermediates in clinical-stage projects.

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